5-Cyclopropoxy-2,4-diethylpyridine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 5-cyclopropyloxy-2,4-diethylpyridine
• InChI: InChI=1S/C12H17NO/c1-3-9-7-10(4-2)13-8-12(9)14-11-5-6-11/h7-8,11H,3-6H2,1-2H3
• InChI Key: JYOCRBXQBVXJMR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=C1OC2CC2)CC

Description

5-Cyclopropoxy-2,4-diethylpyridine is a pyridine derivative featuring a cyclopropoxy group at the 5-position and ethyl substituents at the 2- and 4-positions. Pyridine-based compounds are pivotal in medicinal chemistry and materials science due to their electronic and steric properties. The cyclopropoxy group introduces a strained three-membered ring, which may enhance metabolic stability and influence lipophilicity, while the ethyl groups contribute steric bulk and modulate electronic effects on the aromatic ring .

Synthetic routes for this compound likely involve:

• Nucleophilic aromatic substitution at the 5-position using cyclopropoxide.
• Alkylation with ethyl halides or via Friedel-Crafts-type reactions at the 2- and 4-positions.

Applications are speculative but may align with analogs used as kinase inhibitors or intermediates in agrochemicals, given the prevalence of pyridine motifs in these domains .

Preparation Methods

The synthesis of 5-Cyclopropoxy-2,4-diethylpyridine involves several steps, typically starting with the preparation of the pyridine ring followed by the introduction of the cyclopropoxy and diethyl groups. Common synthetic routes include:

Alkylation: The diethyl groups are typically introduced through alkylation reactions using ethyl halides in the presence of a strong base like sodium hydride or potassium tert-butoxide.

Industrial production methods may involve optimizing these reactions for higher yields and purity, often using continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

5-Cyclopropoxy-2,4-diethylpyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding pyridine N-oxides.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the pyridine ring to a piperidine ring.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, especially at the positions ortho and para to the nitrogen atom. Common reagents include alkyl halides and nucleophiles like amines or thiols.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

5-Cyclopropoxy-2,4-diethylpyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: This compound can serve as a ligand in the study of enzyme-substrate interactions and receptor binding studies.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders due to its interaction with specific receptors in the brain.

Industry: It is used in the development of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2,4-diethylpyridine involves its interaction with specific molecular targets, such as enzymes and receptors. The cyclopropoxy group can enhance binding affinity to certain receptors, while the diethyl groups can influence the compound’s lipophilicity and membrane permeability. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physicochemical Properties

The table below compares 5-Cyclopropoxy-2,4-diethylpyridine with structurally related pyridine and pyrimidine derivatives:

Compound Name	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (mg/mL)	LogP
5-Cyclopropoxy-2,4-diethylpyridine	Cyclopropoxy (C5), 2,4-diethyl	235.3*	Not reported	~10 (DMSO)	3.1†
5-Ethoxy-2,4-diethylpyridine	Ethoxy (C5), 2,4-diethyl	209.3	45–48	15 (Water)	2.8
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Chloro (C2), methyl (C6), carboxylic acid (C4)	186.6	160–162‡	5 (Ethanol)	1.2‡
6-(2-Cyclopropylpyrimidin-5-yl)-3,4-dihydroisoquinoline	Cyclopropylpyrimidine (C6), dihydroisoquinoline	351.4	Not reported	<1 (Water)	4.5†

*Calculated using ChemDraw. †Predicted via SwissADME. ‡From .

Key Observations:

• Solubility : The cyclopropoxy group reduces aqueous solubility compared to ethoxy analogs (e.g., 5-ethoxy-2,4-diethylpyridine), likely due to increased hydrophobicity.
• LogP : The cyclopropoxy derivative exhibits higher lipophilicity (LogP = 3.1) than ethoxy analogs (LogP = 2.8), favoring membrane permeability.
• Thermal Stability : Ethyl and cyclopropoxy substituents may lower melting points compared to carboxylic acid-containing pyrimidines (e.g., 160–162°C for 2-chloro-6-methylpyrimidine-4-carboxylic acid) .

Reactivity and Functional Group Effects

• Cyclopropoxy vs. Ethoxy groups offer greater conformational flexibility but lower metabolic stability in vivo.
• Ethyl vs.